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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B12396693

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Dimethyl adipate-d4-1 (CAS: 55724-08-8). As a deuterated isotopologue of Dimethyl adipate,
it is primarily utilized in research and development, particularly in pharmacokinetic and
metabolic studies. While specific safety data for Dimethyl adipate-d4-1 is limited, this guide is
based on the well-documented safety profile of its non-deuterated counterpart, Dimethyl
adipate (CAS: 627-93-0). It is crucial to handle this compound with the understanding that
deuteration is unlikely to significantly alter its fundamental chemical hazards.

Section 1: Physicochemical and Toxicological
Profile

A clear understanding of the physical, chemical, and toxicological properties of a substance is
foundational to its safe handling. The following tables summarize the key data for Dimethyl
adipate, which should be considered indicative for Dimethyl adipate-d4-1.

Table 1: Physicochemical Properties of Dimethyl Adipate
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Property Value Reference
Molecular Formula C8H1404 [1]
Molecular Weight 174.2 g/mol [1]
Appearance Colorless clear liquid [2]
Boiling Point 109-110°C (at 14 mmHg) [2]
Melting Point 8°C [2]
Flash Point 107°C [2]
Density 1.06 g/mL [2]
Solubility in Water 4 g/L (at 20°C) [3]
Vapor Pressure No data available -
Refractive Index 1.427-1.429 [2]

Table 2: Toxicological Data for Dimethyl Adipate
Endpoint Result Species Reference
Acute Oral Toxicity
(LD50) > 5,000 mg/kg Rat [1]
Skin Irritation Irritation - [3]
Eye Irritation Mild eye irritation Rabbit [11[3]

Germ Cell
Mutagenicity

Not mutagenic (OECD
Test Guideline 474)

[1]

Carcinogenicity

No component is
identified as a

carcinogen by IARC.

[1]

Section 2: Hazard Identification and Classification
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Based on available data for Dimethyl adipate, the compound is generally not classified as a
hazardous substance.[1][4] However, it may cause skin and mild eye irritation.[3] One safety
data sheet classifies it as causing skin irritation (H315), serious eye irritation (H319), and
potentially causing respiratory irritation (H335).[5] It is also considered harmful to aquatic life.[2]

GHS Hazard Statements (for Dimethyl Adipate):

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

H402: Harmful to aquatic life.[2]

Section 3: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to ensure the safety of
laboratory personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

A risk assessment should always precede handling. The following PPE is recommended:

Hand Protection: Wear protective gloves.[3]

Eye Protection: Use chemical safety goggles or glasses.[2][3]

Skin and Body Protection: Wear suitable protective clothing.[3]

Respiratory Protection: In case of inadequate ventilation, wear an appropriate mask or
respirator.[3]

Handling Procedures

o Ensure good ventilation in the work area.[3]

e Avoid contact with skin and eyes.[3][5]
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e Do not eat, drink, or smoke during use.[3]

e Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking, and when leaving work.[3]

Storage Conditions

» Store in a well-ventilated place.[6]

o Keep the container tightly closed.[2]

» Store away from strong acids and bases.[3]

Section 4: Emergency Procedures

First-Aid Measures

» After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.
Consult a physician.[1]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]
e In Case of Eye Contact: Flush eyes with water as a precaution.[1]

 |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

» Specific Hazards: The product is non-reactive under normal conditions.[3] Hazardous
decomposition products formed under fire conditions include carbon oxides.[1]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
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» Personal Precautions: Ventilate the spillage area and evacuate unnecessary personnel.
Avoid contact with skin and eyes.[3]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

» Methods for Cleaning Up: Take up liquid spill into absorbent material.[3]

Section 5: Experimental Workflow and Logical
Relationships

The following diagrams illustrate key workflows for the safe handling and use of Dimethyl
adipate-d4-1 in a research setting.
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Figure 1: Standard Chemical Handling Workflow
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Figure 1: Standard Chemical Handling Workflow
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Figure 2: Decision Logic for PPE Selection
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Figure 2: Decision Logic for PPE Selection

Section 6: Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Conclusion

While Dimethyl adipate-d4-1 is not extensively characterized from a safety perspective, the
data available for its non-deuterated analogue, Dimethyl adipate, provides a solid foundation
for safe handling practices. By adhering to the guidelines outlined in this technical guide,
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researchers, scientists, and drug development professionals can minimize risks and ensure a
safe working environment when utilizing this compound in their critical research endeavors. A
thorough risk assessment should always be conducted prior to any new or modified
experimental protocol involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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